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An In-depth Technical Guide to Methanesulfonyl
Chloride
Notice to the Reader: This guide provides a comprehensive overview of the physical and

chemical properties of methanesulfonyl chloride (MsCl). Initial searches for

"methoxymethanesulfonyl chloride" did not yield specific data for a compound with that

exact name, suggesting it may be an uncommon or unstable compound. The information

presented here pertains to the closely related and extensively studied compound,

methanesulfonyl chloride.

Introduction
Methanesulfonyl chloride (MsCl), also known as mesyl chloride, is a highly reactive

organosulfur compound with the chemical formula CH₃SO₂Cl.[1] It serves as a crucial

intermediate and reagent in a wide array of chemical syntheses, particularly in the

pharmaceutical and agrochemical industries.[2][3] Its utility stems from the excellent leaving

group ability of the mesylate group, facilitating various nucleophilic substitution and elimination

reactions. This guide offers a detailed examination of its physical and chemical properties,

experimental protocols for its synthesis and reactions, and its role in chemical synthesis.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12515954?utm_src=pdf-interest
https://www.benchchem.com/product/b12515954?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methanesulfonyl_chloride
https://www.multichemindia.com/product-details/methanesulfonyl-chloride
https://riverlandtrading.com/chemical-supplier-124-63-0/methanesulfonyl-chloride-distributor-518.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12515954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methanesulfonyl chloride is a colorless to pale yellow liquid characterized by a pungent odor.[4]

[5] It is a corrosive substance that should be handled with appropriate safety precautions.[6]

Physical Properties
A summary of the key physical properties of methanesulfonyl chloride is presented in the table

below.

Property Value Reference(s)

Molecular Formula CH₃SO₂Cl [4]

Molecular Weight 114.55 g/mol [4][5]

Appearance Colorless to pale yellow liquid [4]

Odor Pungent [4][5]

Density 1.480 g/cm³ [1]

Melting Point -32 °C [1]

Boiling Point 161 °C (at 730 mmHg) [1]

Flash Point >110 °C [4]

Solubility

Reacts with water. Soluble in

polar organic solvents, alcohol,

and ether.

[1]

Chemical Properties
Methanesulfonyl chloride is a highly reactive electrophile, primarily acting as a source of the

"CH₃SO₂⁺" group.[1] Its reactivity is central to its synthetic applications.

Hydrolysis: MsCl reacts with water in a process known as hydrolysis to produce

methanesulfonic acid and hydrochloric acid.[7] This reaction is typically exothermic and

vigorous.[1]

Reactions with Alcohols: In the presence of a non-nucleophilic base, methanesulfonyl chloride

reacts with alcohols to form methanesulfonates (mesylates).[1] This transformation is
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fundamental in organic synthesis as it converts a poor leaving group (hydroxyl) into a good

leaving group (mesylate).

Reactions with Amines: Primary and secondary amines react with methanesulfonyl chloride to

yield methanesulfonamides.[1] These sulfonamides are notably stable to hydrolysis under both

acidic and basic conditions.[1]

Experimental Protocols
Synthesis of Methanesulfonyl Chloride
Several methods for the synthesis of methanesulfonyl chloride have been reported. A common

laboratory-scale preparation involves the chlorination of methanesulfonic acid with thionyl

chloride.[1][8]

Reaction: CH₃SO₃H + SOCl₂ → CH₃SO₂Cl + SO₂ + HCl[1]

Procedure:

In a well-ventilated fume hood, a flask equipped with a reflux condenser and a dropping

funnel is charged with methanesulfonic acid.

Thionyl chloride is added dropwise to the methanesulfonic acid.

The reaction mixture is heated to facilitate the reaction.

Upon completion, the excess thionyl chloride is removed by distillation.

The resulting methanesulfonyl chloride is then purified by vacuum distillation.

A visual representation of a typical synthesis workflow is provided below.
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Synthesis of Methanesulfonyl Chloride

Start: Methanesulfonic Acid & Thionyl Chloride

Reaction: Chlorination

Distillation: Remove Excess SOCl₂

Vacuum Distillation: Purify MsCl

End: Purified Methanesulfonyl Chloride

Click to download full resolution via product page

Synthesis Workflow

Mesylation of an Alcohol
The conversion of an alcohol to a mesylate is a cornerstone application of methanesulfonyl

chloride.

General Reaction: R-OH + CH₃SO₂Cl → R-OSO₂CH₃ + HCl

Experimental Protocol:

The alcohol is dissolved in a suitable aprotic solvent (e.g., dichloromethane) in a flask under

an inert atmosphere.
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A non-nucleophilic base, such as triethylamine or pyridine, is added to the solution to

neutralize the HCl produced during the reaction.

The solution is cooled in an ice bath.

Methanesulfonyl chloride is added dropwise to the cooled solution.

The reaction is stirred until completion, which can be monitored by thin-layer

chromatography (TLC).

The reaction mixture is then worked up by washing with aqueous solutions to remove the

base and any salts.

The organic layer is dried, and the solvent is removed under reduced pressure to yield the

crude mesylate, which may be further purified by crystallization or chromatography.

The logical flow of this experimental procedure is illustrated in the diagram below.
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Mesylation of an Alcohol

Dissolve Alcohol in Aprotic Solvent

Add Non-nucleophilic Base

Cool to 0°C

Add Methanesulfonyl Chloride

Stir to Completion

Aqueous Workup

Purification

Isolated Mesylate
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Mesylation Workflow
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Safety and Handling
Methanesulfonyl chloride is a corrosive and toxic substance that must be handled with extreme

care in a well-ventilated chemical fume hood.[4][6] Personal protective equipment, including

safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. Due to its reactivity

with water, it should be stored in a cool, dry place away from moisture. In case of fire, carbon

dioxide, dry chemical powder, or foam are suitable extinguishing agents; water should be

avoided.[9]

Applications in Drug Development and Research
The primary role of methanesulfonyl chloride in drug development lies in its ability to facilitate

the synthesis of complex organic molecules. The conversion of alcohols to mesylates is a

critical step in many synthetic routes, enabling the introduction of various functional groups

through nucleophilic substitution. Furthermore, the formation of stable methanesulfonamides is

utilized in the synthesis of numerous pharmaceutical compounds.[2]

While methanesulfonyl chloride itself is not typically investigated for direct interaction with

signaling pathways, the sulfonyl group it installs is a common moiety in bioactive molecules.

The electronic properties of the sulfonyl group can influence the binding of a drug molecule to

its target protein.

Conclusion
Methanesulfonyl chloride is a versatile and powerful reagent in organic synthesis. Its high

reactivity, particularly in the formation of mesylates and sulfonamides, has cemented its

importance in the synthesis of pharmaceuticals and other fine chemicals. A thorough

understanding of its physical and chemical properties, coupled with strict adherence to safety

protocols, is essential for its effective and safe utilization in the laboratory and in industrial

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Methanesulfonyl_chloride
https://www.multichemindia.com/product-details/methanesulfonyl-chloride
https://www.multichemindia.com/product-details/methanesulfonyl-chloride
https://riverlandtrading.com/chemical-supplier-124-63-0/methanesulfonyl-chloride-distributor-518.aspx
https://riverlandtrading.com/chemical-supplier-124-63-0/methanesulfonyl-chloride-distributor-518.aspx
https://ammol.org/methanesulfonylchloride-safetydatasheet-mesylchloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonyl-chloride
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1163
https://www.horiazonchemical.com/hydrolysis-of-methanesulfonyl-chloride-causes-mechanism-and-prevention/
https://www.horiazonchemical.com/hydrolysis-of-methanesulfonyl-chloride-causes-mechanism-and-prevention/
http://www.orgsyn.org/demo.aspx?prep=CV4P0571
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:55:19~~Methanesulfonyl%20chloride~~
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/product/b12515954#physical-and-chemical-properties-of-methoxymethanesulfonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12515954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12515954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12515954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

